3-(3-Chlorophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• IUPAC Name: 5-[[6-(3-chlorophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H17ClN4O3S/c1-27-15-6-7-16(18(11-15)28-2)21-23-19(29-26-21)12-30-20-9-8-17(24-25-20)13-4-3-5-14(22)10-13/h3-11H,12H2,1-2H3
• InChI Key: CFCVARAKXWDWMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC(=CC=C4)Cl)OC
• Molecular Formula: C21H17ClN4O3S
• Molecular Weight: 440.9 g/mol

Description

3-(3-Chlorophenyl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a useful research compound. Its molecular formula is C21H17ClN4O3S and its molecular weight is 440.9. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Activities

Heterocyclic compounds containing sulfonamido, oxadiazole, and pyridazine moieties have been extensively studied for their antibacterial properties. These compounds have shown promising activities against both gram-positive and gram-negative bacteria. The synthesis and evaluation of these compounds reveal their potential as antibacterial agents, with some derivatives demonstrating high activity levels (Azab, Youssef, & El-Bordany, 2013; Siddiqui et al., 2014).

Synthesis and Structural Analysis

The synthesis and structural analysis of heterocyclic compounds with pyridazine derivatives have been a subject of interest. Studies have focused on the reactivity of various precursors to produce compounds with potential pharmacological applications. These synthetic routes often involve the creation of novel heterocyclic systems, providing a foundation for the development of new therapeutic agents (Abdullah et al., 2022).

Photophysical and Electrochemical Properties

Research into the photophysical and electrochemical properties of heterocyclic compounds, including those with pyrazolyl-pyridazine ligands, has revealed their potential in material science. These studies focus on the modulation of electronic and photophysical properties through structural variation, which is crucial for applications in electronic devices and sensors (Saldías et al., 2019).

Antiviral and Antifungal Activities

The exploration of heterocyclic compounds for antiviral and antifungal activities has led to the identification of compounds with promising therapeutic potential. These studies involve the synthesis of derivatives and their subsequent evaluation against various viral and fungal strains, highlighting the versatility of heterocyclic compounds in addressing different types of infections (Bildirici, Şener, & Tozlu, 2007).